Cas no 1807185-00-7 (3-Bromomethyl-6-fluoro-2-iodopyridine)

• Product Name: 3-Bromomethyl-6-fluoro-2-iodopyridine
• CAS No: 1807185-00-7
• MF: C₆H₄BrFIN
• MW: 315.909536361694
• CID: 4901594
• Update Time: 2025-07-18

3-Bromomethyl-6-fluoro-2-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromomethyl-6-fluoro-2-iodopyridine

• Inchi： 1S/C6H4BrFIN/c7-3-4-1-2-5(8)10-6(4)9/h1-2H,3H2
• InChI Key： POYUZPWKNXLGEL-UHFFFAOYSA-N
• SMILES： IC1C(CBr)=CC=C(N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• XLogP3: 2.5
• Topological Polar Surface Area: 12.9

Additional information on 3-Bromomethyl-6-fluoro-2-iodopyridine

3-Bromomethyl-6-fluoro-2-iodopyridine (CAS No. 1807185-00-7): A Key Intermediate in Modern Pharmaceutical Synthesis

3-Bromomethyl-6-fluoro-2-iodopyridine, identified by the CAS number 1807185-00-7, is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry. Its unique structural features, combining a bromomethyl group, a fluoro substituent, and an iodine atom on a pyridine backbone, make it an invaluable intermediate for the synthesis of a wide array of biologically active molecules.

The compound’s molecular structure positions it as a crucial building block in the development of novel therapeutic agents. The presence of the bromomethyl group allows for facile nucleophilic substitution reactions, enabling the introduction of various functional groups, while the fluoro and iodine substituents provide additional handles for further chemical manipulation. This combination makes 3-bromomethyl-6-fluoro-2-iodopyridine particularly useful in constructing complex scaffolds found in drug candidates targeting diverse diseases.

In recent years, there has been a surge in research focused on fluorinated pyridines due to their enhanced metabolic stability and improved pharmacokinetic properties in drug molecules. The fluorine atom, being electronegative, can influence the electronic properties of adjacent functional groups, thereby modulating the bioactivity of the final compound. The incorporation of fluorine into pharmaceuticals has been linked to increased binding affinity and reduced susceptibility to enzymatic degradation, making fluorinated pyridines highly desirable in medicinal chemistry.

The iodine atom in 3-bromomethyl-6-fluoro-2-iodopyridine also plays a critical role in its utility as a synthetic intermediate. Iodine is known to participate in various cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are fundamental tools in organic synthesis for constructing carbon-carbon bonds. These reactions are widely employed in the assembly of complex drug molecules, and the availability of an iodine-bearing pyridine derivative like this one significantly streamlines the synthetic pathway.

One of the most compelling applications of 3-bromomethyl-6-fluoro-2-iodopyridine is in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in numerous cellular signaling pathways and are often implicated in diseases such as cancer. Inhibiting these enzymes has become a major focus of drug development, and fluorinated pyridines have emerged as key structural motifs in kinase inhibitors due to their ability to enhance binding affinity and selectivity. The bromomethyl group provides an entry point for further functionalization, allowing chemists to tailor the molecule’s properties to achieve optimal inhibitory activity.

Recent studies have highlighted the use of 3-bromomethyl-6-fluoro-2-iodopyridine in the development of antiviral agents. The structural features of this compound make it well-suited for targeting viral proteases and polymerases, which are essential for viral replication. By leveraging its reactivity, researchers have been able to design molecules that disrupt viral life cycles effectively. The fluoro substituent contributes to improved pharmacokinetic profiles, ensuring that these antiviral drugs exhibit prolonged half-lives and enhanced bioavailability.

The compound’s utility extends beyond pharmaceuticals into agrochemicals and materials science. In agrochemical research, fluorinated pyridines have been incorporated into herbicides and fungicides due to their ability to improve crop protection efficacy. The unique reactivity of 3-bromomethyl-6-fluoro-2-iodopyridine allows for the creation of novel agrochemicals with enhanced environmental stability and reduced toxicity.

The synthesis of complex molecules often requires multiple steps involving different reaction types. The availability of readily accessible intermediates like 3-bromomethyl-6-fluoro-2-iodopyridine significantly accelerates this process by providing chemists with a reliable starting point. This efficiency is particularly important in industrial settings where time-to-market is a critical factor. By incorporating this compound into synthetic routes, researchers can focus on later stages of drug development with greater confidence.

The growing interest in green chemistry principles has also influenced the use of intermediates like 3-bromomethyl-6-fluoro-2-iodopyridine. Efforts are being made to develop synthetic methodologies that minimize waste and reduce hazardous byproducts. The reactivity profile of this compound allows for high-yielding reactions under mild conditions, aligning with the goals of sustainable chemistry.

In conclusion, 3-bromomethyl-6-fluoro-2-iodopyridine (CAS No. 1807185-00-7) represents a cornerstone intermediate in modern pharmaceutical synthesis. Its unique structural attributes enable its use across various applications, from developing life-saving drugs to creating innovative agrochemicals. As research continues to uncover new therapeutic targets and synthetic strategies, the importance of versatile intermediates like this one will only continue to grow.